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Atypical antipsychotic agent. Potent 5-HT2A antagonist (Ki = 0.4 nM). Also displays high affinity at D2 receptors (Ki = 3.13 nM).
Risperidone is an atypical antipsychotic that binds to dopamine D2 receptors (Ki = 3 nM) and the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 0.12 nM). It also binds to dopamine D4, α1- and α2-adrenergic, 5-HT1C, 5-HT1D, and histamine H1 receptors (Kis = 7, 0.81, 7.3, 47, 52, and 2.1 nM, respectively). Risperidone (0.1 mg/kg per day, i.p.) attenuates deficits in prepulse inhibition of the acoustic startle response, but not deficits in social interaction, in a rat neonatal ventral hippocampal lesion model of schizophrenia. Formulations containing risperidone have been used in the treatment of schizophrenia and bipolar disorder.
Risperidone is a psychotropic agent, belonging to the chemical class of benzisoxazole derivatives and is commonly...